Cas no 1620-53-7 (1-phenyl-2-(pyridin-2-yl)ethan-1-one)

1-phenyl-2-(pyridin-2-yl)ethan-1-one Properties

Names and Identifiers

• 1-Phenyl-2-(pyridin-2-yl)ethanone
• 1-Phenyl-2-(pyridin-2-yl)ethan-1-one
• 1-PHENYL-2-PYRIDIN-2-YLETHANONE
• 2-Benzoylmethylpyridine
• 2-picolylphenyl ketone
• pyridin-2-ylmethyl phenyl ketone
• phenyl 2-picolyl ketone
• α-(2-Pyridyl)acetophenone
• α-(2-Pyridinyl)acetophenone
• 1-phenyl-2-(2-pyridyl)ethanone
• 1-Phenyl-2-(2-pyridinyl)ethanone
• Ethanone, 1-phenyl-2-(2-pyridinyl)-
• SB55005
• CBDivE_007078
• Phenyl 2-pyridylmethyl ketone
• J-505072
• BAA62053
• 2-phenacylpyridine
• DTXSID00167283
• AKOS009265515
• EINECS 216-586-8
• CHEMBL1603874
• MLS001240946
• Acetophenone, 2-(2-pyridyl)-
• NS00025290
• 1-Phenyl-2-pyridin-2-yl-ethanone
• NSC145890
• 2-(2-Oxo-2-phenylethyl)pyridine
• NSC-145890
• 1620-53-7
• X4PQH6DT4D
• HMS2205N17
• 1-Phenyl-2-(2-pyridinyl)-ethanone
• CS-0112236
• 2-pyridylmethyl phenyl ketone
• F50578
• FT-0697780
• NCGC00247389-01
• HMS3327D04
• CMOXTMGJZNCXEI-UHFFFAOYSA-N
• 2-(Benzoylmethyl)pyridine
• SCHEMBL2051943
• EN300-1700644
• SMR000841333
• Z361879476
• NSC 145890
• A852947
• 1-phenyl-2-(2-pyridinyl)ethanone
• Phenyl 2-picolyl ketone
• 1-phenyl-2-pyridin-2-ylethanone
• MFCD00023529
• pyridine, 2-phenacyl-
• 1-phenyl-2-(pyridin-2-yl)ethanone
• 1-phenyl-2-(pyridin-2-yl)ethan-1-one
• +Expand

• MDL： MFCD00023529
• InChIKey： CMOXTMGJZNCXEI-UHFFFAOYSA-N
• Inchi： 1S/C13H11NO/c15-13(11-6-2-1-3-7-11)10-12-8-4-5-9-14-12/h1-9H,10H2
• SMILES： C1=CC=C(C=C1)C(=O)CC2=CC=CC=N2

Computed Properties

• Exact Mass: 197.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 197.084064
• Heavy Atom Count: 15
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 30

Experimental Properties

• LogP: 2.50700
• PSA: 29.96000
• Refractive Index: 1.588
• Boiling Point: 331.2°Cat760mmHg
• Flash Point: 162.1°C
• Density: 1.127

1-phenyl-2-(pyridin-2-yl)ethan-1-one Security Information

1-phenyl-2-(pyridin-2-yl)ethan-1-one Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%